4-benzoyl-2-methylphenyl 3-methoxybenzoate

• IUPAC Name: (4-benzoyl-2-methylphenyl) 3-methoxybenzoate
• InChI: InChI=1S/C22H18O4/c1-15-13-17(21(23)16-7-4-3-5-8-16)11-12-20(15)26-22(24)18-9-6-10-19(14-18)25-2/h3-14H,1-2H3
• InChI Key: MDKUXJUFGDBRKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)C2=CC=CC=C2)OC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C22H18O4
• Molecular Weight: 346.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves intricate chemical reactions, such as Diels-Alder reactions and cyclization under specific conditions. For instance, Kranjc et al. (2011) described the formation of similar compounds through Diels-Alder reactions, emphasizing the regioselectivity and chemoselectivity of these processes, which are crucial for yielding desired products with specific configurations (K. Kranjc, M. Kočevar, & F. Perdih, 2011).

Molecular Structure Analysis

The molecular structure of compounds similar to 4-benzoyl-2-methylphenyl 3-methoxybenzoate has been explored through experimental and theoretical studies. Inkaya et al. (2012) conducted a detailed analysis of the molecular geometry, vibrational frequencies, and chemical shift values using techniques like IR-NMR spectroscopy and single-crystal X-ray diffraction. These studies provide insights into the conformational flexibility and electronic properties of the molecule (E. Inkaya et al., 2012).

Chemical Reactions and Properties

The chemical reactivity and properties of compounds structurally related to 4-benzoyl-2-methylphenyl 3-methoxybenzoate have been investigated, focusing on their behavior in various chemical reactions. Clarke et al. (1973) studied the bromination, nitration, and other substitution reactions, revealing how different substituents and reaction conditions affect the product distribution and reaction kinetics (K. Clarke, R. M. Scrowston, & T. M. Sutton, 1973).

Physical Properties Analysis

The physical properties, such as melting points, solubility, and crystalline structure, are crucial for understanding the practical applications and handling of 4-benzoyl-2-methylphenyl 3-methoxybenzoate. Research on similar compounds, like the study by Demir et al. (2010), which characterized the crystalline structure and physical properties through X-ray diffraction and NMR spectroscopy, provides valuable information for comparative analysis (S. Demir, M. Dinçer, E. Korkusuz, & İ. Yıldırım, 2010).

Chemical Properties Analysis

Understanding the chemical properties, including reactivity, stability, and interaction with various solvents or reagents, is essential for utilizing 4-benzoyl-2-methylphenyl 3-methoxybenzoate in synthetic chemistry and material science. The effect of substituents on the rate and mechanism of reactions involving similar compounds has been explored, offering insights into the electronic and structural factors influencing chemical behavior (I. Um et al., 2005).